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Compound of Interest

Compound Name: PF-06446846

Cat. No.: B15574418

Audience: Researchers, scientists, and drug development professionals.

Introduction

PF-06446846 is a potent and selective small molecule inhibitor of proprotein convertase
subtilisin/kexin type 9 (PCSK9) translation.[1][2][3][4] It exerts its effect by selectively stalling
the ribosome during the translation of PCSK9 mRNA, thereby reducing the levels of circulating
PCSK9 and consequently lowering low-density lipoprotein (LDL) cholesterol.[5][6][7] Accurate
and consistent preparation of PF-06446846 stock solutions is critical for obtaining reliable and
reproducible results in both in vitro and in vivo studies. This document provides detailed
protocols for the preparation of PF-06446846 stock solutions and summarizes key quantitative
data.

Data Presentation

The following table summarizes the key physical and chemical properties of PF-06446846 and
its hydrochloride salt, which is a common commercially available form.
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Value (PF-06446846 Value (PF-

Property . References
hydrochloride) 06446846)

Molecular Weight 470.35 g/mol 433.89 g/mol [11121[8]
Light yellow to yellow )

Appearance ) Solid [1]
solid

Purity >98% >99% [2][3]

Solubility in DMSO 94 - 250 mg/mL 87 mg/mL [21[81[9]

o 100 mg/mL (requires

Solubility in Water o Insoluble [1112119]
sonication)

Solubility in Ethanol 94 mg/mL 6 mg/mL [819]

Storage (Solid)

4°C or -20°C, sealed

from moisture

-20°C forup to 3

years

[1](218]

Storage (Stock

Solution)

-80°C for up to 2
years; -20°C for up to

1 year

-80°C for up to 1 year;
-20°C forupto 1

month

[1](8]

Experimental Protocols

Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO

This protocol describes the preparation of a 100 mM stock solution of PF-06446846

hydrochloride in DMSO.

Materials:

PF-06446846 hydrochloride (MW: 470.35 g/mol )

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance
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Vortex mixer

Sonicator (optional)

Procedure:

Calculation: To prepare a 100 mM stock solution, calculate the required mass of PF-
06446846 hydrochloride. For 1 mL of a 100 mM solution:

o Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)
o Mass (mg) = 0.1 mol/L * 0.001 L * 470.35 g/mol * 1000 mg/g = 47.035 mg

Weighing: Accurately weigh 47.035 mg of PF-06446846 hydrochloride powder and place it in
a sterile vial.

Dissolution: Add 1 mL of anhydrous DMSO to the vial.

Mixing: Vortex the solution thoroughly until the compound is completely dissolved. If
precipitation occurs, gentle warming (up to 60°C) and/or sonication can be used to aid
dissolution.[1] It is crucial to use fresh, moisture-free DMSO as its hygroscopic nature can
reduce solubility.[8][9]

Storage: Aliquot the stock solution into smaller volumes in sterile, tightly sealed tubes to
avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to 2
years) or at -20°C for shorter-term storage (up to 1 year).[1]

Protocol 2: Preparation of an Aqueous Stock Solution

This protocol is suitable for experiments where DMSO is not desired.

Materials:

PF-06446846 hydrochloride

Sterile, purified water (e.g., Milli-Q or equivalent)

Sonicator bath
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e 0.22 pm sterile filter
Procedure:

» Weighing: Weigh the desired amount of PF-06446846 hydrochloride. For example, for a 10
mg/mL solution, weigh 10 mg of the compound.

» Dissolution: Add the appropriate volume of sterile water (e.g., 1 mL for a 10 mg/mL solution).

e Sonication: The compound has a high solubility in water but may require assistance to
dissolve.[1][2] Place the vial in a sonicator bath until the solid is completely dissolved.

 Sterilization: If the solution is for cell culture or other sterile applications, filter it through a
0.22 um sterile filter.[1]

o Storage: Use the aqueous solution fresh. If storage is necessary, aliquot and store at -80°C,
but it is recommended to prepare it fresh for each experiment.

Protocol 3: Preparation of a Formulation for In Vivo Oral
Administration

This protocol provides an example of how to prepare PF-06446846 for oral gavage in animal
studies.

Materials:

o PF-06446846 hydrochloride
e DMSO

e PEG300

e Tween-80

e Saline (0.9% NacCl)

Procedure: This is an example formulation yielding a solution of = 2.08 mg/mL.[1]
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e Prepare a DMSO stock solution: First, prepare a concentrated stock solution in DMSO (e.qg.,
20.8 mg/mL) as described in Protocol 1.

e Mixing the components: For a 1 mL final working solution, sequentially add and mix the

following:

100 pL of the 20.8 mg/mL DMSO stock solution.

[e]

o

400 pL of PEG300. Mix well.

[¢]

50 uL of Tween-80. Mix well.

450 uL of Saline. Mix well to achieve a clear solution.

[¢]

o Administration: This formulation should be prepared fresh on the day of use.

Visualizations

Workflow for PF-06446846 Stock Solution Preparation
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Caption: Workflow for preparing PF-06446846 stock solutions.
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Mechanism of Action of PF-06446846
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Caption: The inhibitory mechanism of PF-06446846 on PCSK9 translation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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